Cas no 2137684-20-7 (tert-butyl N-[2-(benzyloxy)-5-methyl-4-oxoheptan-3-yl]carbamate)

• Product Name: tert-butyl N-[2-(benzyloxy)-5-methyl-4-oxoheptan-3-yl]carbamate
• CAS No: 2137684-20-7
• MF: C₂₀H₃₁NO₄
• MW: 349.464446306229
• CID: 6295987
• PubChem ID: 165468061
• Update Time: 2025-05-21

tert-butyl N-[2-(benzyloxy)-5-methyl-4-oxoheptan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137684-20-7
• tert-butyl N-[2-(benzyloxy)-5-methyl-4-oxoheptan-3-yl]carbamate
• EN300-799270

• Inchi： 1S/C20H31NO4/c1-7-14(2)18(22)17(21-19(23)25-20(4,5)6)15(3)24-13-16-11-9-8-10-12-16/h8-12,14-15,17H,7,13H2,1-6H3,(H,21,23)
• InChI Key： QWTAXGQEOINPFL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C)C(C(C(C)CC)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 349.22530847g/mol
• Monoisotopic Mass: 349.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-[2-(benzyloxy)-5-methyl-4-oxoheptan-3-yl]carbamate

Comprehensive Overview of tert-butyl N-[2-(benzyloxy)-5-methyl-4-oxoheptan-3-yl]carbamate (CAS No. 2137684-20-7)

The compound tert-butyl N-[2-(benzyloxy)-5-methyl-4-oxoheptan-3-yl]carbamate (CAS No. 2137684-20-7) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a benzyloxy moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals often seek information on its properties, synthesis methods, and potential uses, reflecting its growing importance in modern chemistry.

One of the most frequently searched questions about this compound revolves around its synthetic pathways. The molecule can be synthesized through multi-step organic reactions, often involving the protection of functional groups like amines and alcohols. The tert-butyl carbamate (Boc) group, in particular, is a widely used protecting group in peptide synthesis, which explains the compound's relevance in drug development. Additionally, the presence of the benzyloxy group adds versatility, enabling further functionalization for targeted applications.

In recent years, the demand for high-purity intermediates like tert-butyl N-[2-(benzyloxy)-5-methyl-4-oxoheptan-3-yl]carbamate has surged due to advancements in precision medicine and small-molecule therapeutics. This trend aligns with broader industry shifts toward personalized treatments and sustainable chemistry. Researchers are particularly interested in its role in asymmetric synthesis, where chiral centers in the molecule can influence the efficacy of final pharmaceutical products.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are also critical topics of interest. For instance, its oxoheptan backbone contributes to its lipophilicity, which is a key factor in drug absorption and bioavailability. These characteristics are often explored in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Users searching for CAS No. 2137684-20-7 frequently inquire about its compatibility with various solvents and reagents, highlighting its practical utility in lab settings.

Another area of focus is the compound's potential applications in catalysis and material science. The benzyloxy group, for example, can participate in oxidative reactions, making it a candidate for catalytic systems. Meanwhile, its structural complexity offers opportunities for designing novel polymeric materials with tailored properties. These interdisciplinary applications underscore the compound's versatility beyond traditional pharmaceutical uses.

From an SEO perspective, keywords like "tert-butyl carbamate synthesis", "benzyloxy-containing intermediates", and "CAS 2137684-20-7 applications" are highly relevant. These terms reflect user intent, ranging from academic research to industrial-scale production. By addressing these queries, this article aims to provide a comprehensive resource that bridges the gap between theoretical knowledge and practical applications.

In conclusion, tert-butyl N-[2-(benzyloxy)-5-methyl-4-oxoheptan-3-yl]carbamate (CAS No. 2137684-20-7) is a compound of immense scientific and industrial value. Its multifaceted roles in drug discovery, catalysis, and material design make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this molecule is poised to remain a key player in advancing chemical and pharmaceutical sciences.